Cas no 148477-71-8 (Spirodiclofen)

• Product Name: Spirodiclofen
• CAS No: 148477-71-8
• MF: C₂₁H₂₄Cl₂O₄
• MW: 411.318864822388
• MDL: MFCD04972571
• CID: 65086
• Update Time: 2026-05-14

Spirodiclofen Chemical and Physical Properties

Names and Identifiers

• Spirodiclofen
• 3-(2,4-DICHLOROPHENYL)-2-OXO-1-OXASPIRO[4.5]DEC-3-EN-4-YL) 2,2-DIMETHYLBUTYRATE
• Spirodiclofen, Pestanal
• baj2740
• spirodiclofen(bsi, pa iso)
• [3-(2,4-Dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl] 2,2-dimethylbutanoate
• Spirodiclofen solution
• BAJ-2740
• 2,2-dimethyl-3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-yl butanoate
• 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl 2,2-dimethylbutanoate
• 3-(2,4-dichlorophenyl)-2-oxo-1-oxaspiro[4.5]dec-3-en-4-yl 2,2-dimethylbutyrate
• Envidor
• Spirodiclofen [ISO]
• SPIRODICLOFEN 10 NG
• UL PESTANAL
• FREE SAMPLE NCV SPIRODICLOFEN
• Spirodiclofen solution
• SPIRODICLOFEN 10 NG/UL PESTANAL
• Spirodiclofen 100mg [148477-71-8]

• MDL： MFCD04972571
• Inchi： 1S/C21H24Cl2O4/c1-4-20(2,3)19(25)26-17-16(14-9-8-13(22)12-15(14)23)18(24)27-21(17)10-6-5-7-11-21/h8-9,12H,4-7,10-11H2,1-3H3
• InChI Key： DTDSAWVUFPGDMX-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C(OC1=C(C2=CC=C(Cl)C=C2Cl)C(OC13CCCCC3)=O)=O

Computed Properties

• Exact Mass: 410.10500
• Monoisotopic Mass: 410.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.28
• Melting Point: 101-108°
• Boiling Point: 550.2 °C at 760 mmHg
• Flash Point: 4 °C
• Refractive Index: 1.57
• Solubility: Chloroform (Slightly), DMSO, Methanol (Sparingly)
• PSA: 52.60000
• LogP: 5.94360
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Spirodiclofen Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：UN1294 3/PG 2
• WGK Germany：2
• Hazard Category Code： 43
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Toxicity：LD50 in rats (mg/kg): >2500 orally; >2000 dermally (24 hr); LC50 (4 hr) in rats (mg/m3): >5000 by inhalation; LC50 (96 hr) in fish: >68 mg/l (Wachendorff)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Spirodiclofen

Spirodiclofen: A Comprehensive Guide to the Acaricide with CAS No 148477-71-8

Spirodiclofen, identified by its CAS No 148477-71-8, is a highly effective acaricide widely used in agricultural and horticultural applications. This compound belongs to the tetronic acid derivative class and is renowned for its unique mode of action, targeting lipid biosynthesis in mites. With the growing global demand for sustainable pest control solutions, Spirodiclofen has gained significant attention due to its efficacy against resistant mite populations and its favorable environmental profile.

One of the most searched questions about Spirodiclofen is its mechanism of action. Unlike traditional acaricides, it inhibits acetyl-CoA carboxylase (ACCase), disrupting lipid synthesis in mites. This specificity minimizes harm to beneficial insects, making it a preferred choice for integrated pest management (IPM) programs. Farmers and researchers often inquire about its residual activity, which can last up to several weeks, providing long-term protection for crops like citrus, grapes, and almonds.

Environmental sustainability is a hot topic in agrochemical discussions, and Spirodiclofen aligns well with these concerns. Its low toxicity to pollinators, such as bees, and rapid degradation in soil reduce ecological risks. Users frequently search for Spirodiclofen alternatives or compatibility with organic farming, highlighting its role in reducing synthetic pesticide reliance. Regulatory approvals, including EPA and EU classifications, further validate its safety when used as directed.

Another trending query revolves around Spirodiclofen formulations. Available as emulsifiable concentrates (EC) and wettable powders (WP), it offers flexibility for foliar and soil applications. Growers often seek guidance on application rates and mixing protocols to optimize efficacy while avoiding phytotoxicity. Recent studies also explore its synergy with biological controls, addressing the demand for resistance management strategies in mite populations.

The future of Spirodiclofen lies in innovation. With advancements in nano-formulations and precision agriculture, its delivery systems are evolving to enhance bioavailability and reduce dosage. As climate change intensifies pest pressures, this acaricide’s role in climate-resilient farming is increasingly relevant. Industry reports predict steady market growth, driven by its balance of performance and sustainability.

In summary, Spirodiclofen (CAS No 148477-71-8) stands out as a science-backed solution for modern pest challenges. Its targeted action, environmental compatibility, and adaptability to emerging agricultural trends make it a cornerstone of mite control programs worldwide. For those researching acaricide efficacy or IPM tools, this compound offers a compelling case study in balancing productivity and ecological stewardship.